2-({2-[(2-fluorophenyl)amino]-2-oxoethyl}thio)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C16H14FN3O4S/c17-13-3-1-2-4-14(13)19-16(22)10-25-9-15(21)18-11-5-7-12(8-6-11)20(23)24/h1-8H,9-10H2,(H,18,21)(H,19,22)
• InChI Key: JNQNEQHMENANLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSCC(=O)NC2=CC=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C16H14FN3O4S
• Molecular Weight: 363.4 g/mol

Description

2-({2-[(2-fluorophenyl)amino]-2-oxoethyl}thio)-N-(4-nitrophenyl)acetamide, commonly known as FANFT, is a chemical compound that has been widely used in scientific research for various purposes. This compound is a derivative of acetanilide and has been studied extensively due to its unique properties and potential applications in different fields.

Mechanism of Action

The mechanism of action of FANFT is not fully understood, but it is believed to involve the formation of reactive intermediates that can interact with cellular components such as proteins and DNA. This interaction can lead to the formation of adducts that can cause cellular damage and potentially lead to cell death.
Biochemical and physiological effects:
FANFT has been shown to have various biochemical and physiological effects, including its ability to induce DNA damage and cause mutations. This compound has also been shown to have carcinogenic properties and has been linked to the development of bladder cancer in humans.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FANFT in laboratory experiments is its ability to react with various cellular components, making it a useful tool for studying cellular processes. However, the carcinogenic properties of this compound also make it potentially dangerous to handle and require strict safety precautions when working with it.

Future Directions

Future research on FANFT could focus on its potential applications in the development of new drugs or as a tool for studying cellular processes. Further studies could also investigate the mechanism of action of this compound and its potential role in the development of cancer. Additionally, research could focus on the development of safer alternatives to FANFT that can be used in laboratory experiments without the potential risks associated with this compound.

Scientific Research Applications

FANFT has been extensively studied for its potential applications in different fields of scientific research. This compound has been used as a reagent in the analysis of amino acids and peptides. It has also been used in the synthesis of various organic compounds and as a starting material for the preparation of other compounds.